Cas no 26121-57-3 (Picrasa-2,12-diene-1,11,16-trione,2-hydroxy-12-methoxy- (9CI))

• Product Name: Picrasa-2,12-diene-1,11,16-trione,2-hydroxy-12-methoxy- (9CI)
• CAS No: 26121-57-3
• MF: C₂₁H₂₆O₆
• MW: 374.427546977997
• CID: 274506
• PubChem ID: 331547
• Update Time: 2025-04-19

Picrasa-2,12-diene-1,11,16-trione,2-hydroxy-12-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picrasa-2,12-diene-1,11,16-trione,2-hydroxy-12-methoxy- (9CI)
• 2-Desmethylquassin
• 2,3-didehydropicrasin B
• 2-Hydroxy-12-methoxy-picrasa-2,12-dien-1,11,16-trion
• 2-hydroxy-12-methoxy-picrasa-2,12-diene-1,11,16-trione
• AC1L799Z
• NSC324633
• QUASSIN, 2-DESMETHYL
• NSC 324633
• 26121-57-3
• NSC-324633
• DTXSID50318026

• Inchi： 1S/C21H26O6/c1-9-6-13(22)19(25)21(4)11(9)7-14-20(3)12(8-15(23)27-14)10(2)17(26-5)16(24)18(20)21/h6,9,11-12,14,18,22H,7-8H2,1-5H3/t9-,11+,12+,14-,18+,20-,21+/m1/s1
• InChI Key： IBDCZBYIEPTNQQ-CEAVDVEISA-N
• SMILES： O1C(C[C@H]2C(C)=C(C([C@@H]3[C@]4(C(C(=C[C@@H](C)[C@@H]4C[C@@H]1[C@]32C)O)=O)C)=O)OC)=O

Computed Properties

• Exact Mass: 374.17300
• Monoisotopic Mass: 374.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.90000
• LogP: 2.73060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids